Cas no 14590-53-5 ((1S)-2,2-dimethylcyclopropane-1-carboxylic acid)

(1S)-2,2-Dimethylcyclopropane-1-carboxylic acid is a chiral cyclopropane derivative with a carboxyl functional group, offering utility as a building block in organic synthesis and pharmaceutical applications. Its rigid cyclopropane ring and stereocenter at the C1 position make it valuable for designing bioactive compounds with enhanced conformational control. The compound’s structural features contribute to stability and selectivity in reactions, particularly in asymmetric synthesis. Its high purity and defined stereochemistry ensure reproducibility in research and industrial processes. This carboxylic acid is commonly employed in the preparation of fine chemicals, agrochemicals, and drug intermediates, where precise stereochemical outcomes are critical.

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid structure

14590-53-5 structure

Product Name:(1S)-2,2-dimethylcyclopropane-1-carboxylic acid

CAS No:14590-53-5

MF:C₆H₁₀O₂

MW:114.142402172089

MDL:MFCD08460918

CID:49866

PubChem ID:10192561

Update Time:2025-06-09

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2,2-Dimethylcyclopropanecarboxylic acid
- (S)-(+)-DMCPCA
- (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid
- (1S)-2,2-dimethylcyclopropanecarboxylic acid
- (S)-(+)-2,2-DIMETHYLCYCLOPROPANE CARBOXYLIC ACID
- (1S)-2,2-dimethylcyclopropane-1-carboxylic acid
- Cyclopropanecarboxylic acid, 2,2-dimethyl-, (1S)-
- (S)-(+)-2_2DIMETHYLCYCLOPROPANECARBOXYLIC ACID
- CL4550
- SB12985
- VC30450
- AB0069270
- D3677
- Z4170
- (S)-2,2-Dimethylcyclopropyl
- (S)-2,2-Dimethyl-cyclopropanecarboxylic acid
- J-008166
- AC-9861
- BB 0261196
- DTXSID20436524
- AKOS015842158
- CS-W019469
- EN300-116732
- BFNMOMYTTGHNGJ-SCSAIBSYSA-N
- SCHEMBL2681249
- TS-01578
- (S)-2,2-Dimethylcyclopropane-1-carboxylic acid
- MFCD08460918
- AS-80327
- (S)-2,2-Dimethylcyclopropanecarboxylicacid
- 14590-53-5
- (S)-2,2-Dimethylcyclopropyl carboxylic acid
- MDL： MFCD08460918
- Inchi： 1S/C6H10O2/c1-6(2)3-4(6)5(7)8/h4H,3H2,1-2H3,(H,7,8)/t4-/m1/s1
- InChI Key： BFNMOMYTTGHNGJ-SCSAIBSYSA-N
- SMILES： OC([C@H]1CC1(C)C)=O

Computed Properties

Exact Mass: 114.0681
Monoisotopic Mass: 114.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Density: 0.99
Boiling Point: 100°C/12mmHg
Flash Point: 83.357°C
Refractive Index: 124 ° (C=1, MeOH)
PSA: 37.3
LogP: 1.11710

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Storage Condition：Room temperature

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

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